Cas no 141841-36-3 (2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide
• CAS No: 141841-36-3
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• CID: 6176044
• PubChem ID: 926582
• Update Time: 2025-08-05

2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide
• Z27782891
• AKOS001302528
• EN300-13256915
• starbld0002994
• 141841-36-3
• 2-(Methylthio)-N-phenylnicotinamide

• Inchi： 1S/C13H12N2OS/c1-17-13-11(8-5-9-14-13)12(16)15-10-6-3-2-4-7-10/h2-9H,1H3,(H,15,16)
• InChI Key： ABKVABWUVWJBOD-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 244.06703418g/mol
• Monoisotopic Mass: 244.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide

2-(Methylsulfanyl)-N-phenylpyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 141841-36-3, commonly referred to as 2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a methylsulfanyl group and a phenyl-substituted carboxamide moiety. Recent studies have highlighted its potential applications in drug discovery and as a building block for advanced materials.

The methylsulfanyl group attached to the pyridine ring introduces interesting electronic properties, making the compound highly versatile. Pyridine derivatives are well-known for their ability to act as ligands in coordination chemistry, and the presence of the methylsulfanyl group further enhances this property. Researchers have explored its use in creating metal-organic frameworks (MOFs) and other coordination polymers, which have applications in gas storage, catalysis, and sensing technologies.

In terms of pharmacological applications, 2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide has shown promise as a potential drug candidate. Studies have demonstrated its ability to modulate key biological targets, including enzymes and receptors involved in inflammatory pathways. The phenyl group contributes to the compound's lipophilicity, which is crucial for its bioavailability and ability to cross cellular membranes. Recent research has focused on optimizing its pharmacokinetic properties to enhance its efficacy in treating conditions such as chronic inflammation and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the methylsulfanyl group is achieved through a nucleophilic substitution reaction, while the phenyl-substituted carboxamide is introduced via amide bond formation. These steps require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most exciting developments involving 2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide is its use as a precursor for functional materials. By incorporating this compound into polymer matrices or hybrid materials, researchers have created systems with enhanced electrical conductivity and mechanical stability. These materials hold potential for applications in flexible electronics, energy storage devices, and sensors.

In conclusion, 2-(methylsulfanyl)-N-phenylpyridine-3-carboxamide (CAS No. 141841-36-3) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for both academic research and industrial innovation.